Cas no 1383973-78-1 (methyl 5-aminobicyclo3.2.1octane-1-carboxylate)

• Product Name: methyl 5-aminobicyclo3.2.1octane-1-carboxylate
• CAS No: 1383973-78-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD24506599
• CID: 5607084
• PubChem ID: 68048077
• Update Time: 2025-09-26

methyl 5-aminobicyclo3.2.1octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-1-carboxylic acid, 5-amino-, methyl ester
• methyl 5-aminobicyclo[3.2.1]octane-1-carboxylate
• 1383973-78-1
• starbld0042968
• SCHEMBL10151700
• QMFMSAHRXOTOMT-UHFFFAOYSA-N
• EN300-8211697
• methyl 5-aminobicyclo3.2.1octane-1-carboxylate

• MDL： MFCD24506599
• Inchi： 1S/C10H17NO2/c1-13-8(12)9-3-2-4-10(11,7-9)6-5-9/h2-7,11H2,1H3
• InChI Key： QMFMSAHRXOTOMT-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CC(N)(CC1)CCC2

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 241.2±23.0 °C(Predicted)
• pka: 10.33±0.40(Predicted)

Additional information on methyl 5-aminobicyclo3.2.1octane-1-carboxylate

Research Briefing on Methyl 5-Aminobicyclo[3.2.1]octane-1-carboxylate (CAS: 1383973-78-1)

Methyl 5-aminobicyclo[3.2.1]octane-1-carboxylate (CAS: 1383973-78-1) is a bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of bicyclic scaffolds in drug design, as they offer enhanced rigidity and stereochemical control compared to monocyclic counterparts. The compound methyl 5-aminobicyclo[3.2.1]octane-1-carboxylate serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. Its structural motif is frequently employed in the design of compounds targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

One of the key areas of research involving this compound is its role as a building block for the synthesis of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the biological activity of peptides but exhibit improved stability and bioavailability. The bicyclic structure of methyl 5-aminobicyclo[3.2.1]octane-1-carboxylate provides a rigid framework that can be functionalized to mimic peptide secondary structures, making it a valuable tool in the design of peptide-based therapeutics.

In addition to its applications in peptidomimetics, recent studies have explored the use of this compound in the development of small-molecule inhibitors for proteases and kinases. Proteases and kinases are critical targets in the treatment of various diseases, including viral infections and cancer. The bicyclic scaffold of methyl 5-aminobicyclo[3.2.1]octane-1-carboxylate has been shown to enhance binding affinity and selectivity, making it a promising candidate for the development of next-generation inhibitors.

Another notable application of this compound is in the field of asymmetric synthesis. The chiral nature of the bicyclic scaffold allows for the creation of enantiomerically pure compounds, which is essential for the development of drugs with high specificity and reduced side effects. Recent advancements in catalytic methods have enabled the efficient synthesis of methyl 5-aminobicyclo[3.2.1]octane-1-carboxylate derivatives with high enantiomeric excess, further expanding its utility in medicinal chemistry.

Despite its potential, challenges remain in the large-scale synthesis and functionalization of methyl 5-aminobicyclo[3.2.1]octane-1-carboxylate. Current research efforts are focused on optimizing synthetic routes to improve yield and scalability, as well as exploring novel derivatization strategies to enhance its biological activity. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, methyl 5-aminobicyclo[3.2.1]octane-1-carboxylate (CAS: 1383973-78-1) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its unique structural features and versatility make it a promising candidate for the development of novel therapeutics. Ongoing research is likely to uncover new opportunities for this compound, solidifying its role in the future of chemical biology and pharmaceutical sciences.